3-((4-fluorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide
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Description
3-((4-fluorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C18H16FN3O6S2 and its molecular weight is 453.46. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity and Mechanism of Action
Sulfone derivatives containing 1,3,4-oxadiazole moieties have demonstrated significant antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. Specifically, compounds such as 2-(methylsulfonyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole have shown to possess potent antibacterial properties. These compounds not only inhibit the growth of bacterial pathogens but also enhance the host plant's resistance to infection by stimulating the activity of defensive enzymes like superoxide dismutase (SOD) and peroxidase (POD). Furthermore, these sulfone derivatives can improve the overall health of the plant by increasing chlorophyll content and reducing oxidative stress markers, such as malondialdehyde (MDA) levels. The mechanism of action includes the inhibition of extracellular polysaccharide (EPS) production, which is crucial for bacterial virulence, and downregulation of key genes involved in EPS synthesis (Li Shi et al., 2015).
Proton Exchange Membranes for Fuel Cells
Sulfonated poly(aryl ether sulfone) containing 1,3,4-oxadiazole moieties has been explored for its application as proton exchange membranes in medium-high temperature fuel cells. The incorporation of 1,3,4-oxadiazole structures into the polymer backbone imparts the material with excellent thermal and oxidative stability, making it suitable for operation under demanding conditions. These membranes exhibit high proton conductivity, low methanol permeability, and good mechanical strength, which are critical parameters for efficient and reliable fuel cell performance. The unique combination of 1,3,4-oxadiazole and sulfone moieties in the polymer structure contributes to the optimal balance between proton transport and membrane durability (Jingmei Xu et al., 2013).
Pesticide Residue Analysis
The development of analytical methods for the detection and quantification of sulfone fungicides, such as 2-(4-fluorophenyl)-5-methylsulfonyl-1,3,4-oxadiazole, in agricultural products and environmental samples is crucial for food safety and environmental protection. Ultra-performance liquid chromatography (UPLC) coupled with photo-diode array detection has been employed for the sensitive and reliable determination of these compounds in complex matrices like tomatoes and soil. The method offers low detection limits, high recovery rates, and satisfactory precision, which are essential for monitoring pesticide residues in accordance with regulatory standards (Rong Linghu et al., 2015).
properties
IUPAC Name |
3-(4-fluorophenyl)sulfonyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O6S2/c1-29(24,25)15-4-2-3-12(11-15)17-21-22-18(28-17)20-16(23)9-10-30(26,27)14-7-5-13(19)6-8-14/h2-8,11H,9-10H2,1H3,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVQPATVRKHAPHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.